Cas no 2208274-68-2 (1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride)

• Product Name: 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride
• CAS No: 2208274-68-2
• MF: C₁₀H₁₅ClFNO
• MW: 219.68360543251
• CID: 5525253
• Update Time: 2025-08-03

1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride

• Inchi： 1S/C10H14FNO.ClH/c1-3-10(12)7-4-8(11)6-9(5-7)13-2;/h4-6,10H,3,12H2,1-2H3;1H
• InChI Key： NFPLXAREAZVNLZ-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=C(OC)C=1)(N)CC.Cl

Additional information on 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride

Comprehensive Overview of 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride (CAS No. 2208274-68-2)

1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride (CAS No. 2208274-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro and methoxy substituents, is a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a propylamine backbone, makes it a versatile building block for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other amine-based pharmacophores.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the interest in 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride. Fluorination is a key strategy in modern drug design, as it enhances metabolic stability, bioavailability, and binding affinity. This compound’s hydrochloride salt form further improves its solubility, making it suitable for formulation studies. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates, as they are often used in high-throughput screening and virtual library generation.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride in drug development?" The answer lies in its role as a precursor for neuroactive agents. Its structural motifs are commonly found in compounds targeting G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders. Additionally, its methoxy group contributes to improved blood-brain barrier penetration, a hot topic in CNS drug delivery research.

Another area of interest is the compound’s synthetic versatility. Chemists often search for "efficient synthesis routes for 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride" to optimize yields and reduce costs. Recent advancements in green chemistry have led to more sustainable methods for producing such intermediates, aligning with the global push for environmentally friendly manufacturing. This compound’s stability under various conditions also makes it a candidate for scale-up production, a critical factor for industrial applications.

In the context of patent literature, 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride has been cited in several filings related to antidepressants and anxiolytics. This underscores its relevance in addressing mental health conditions, a major focus in today’s healthcare landscape. The compound’s fluorophenyl moiety is particularly noteworthy, as it is often associated with enhanced selectivity and reduced side effects in clinical candidates.

From a regulatory perspective, this compound is not classified as a hazardous material, making it accessible for research purposes. However, proper handling protocols are still recommended to ensure safety. The rise of preclinical research tools, such as in silico modeling, has further amplified the demand for high-purity intermediates like 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride, as they enable accurate predictive studies.

In summary, 1-(3-Fluoro-5-methoxyphenyl)-propylamine hydrochloride (CAS No. 2208274-68-2) is a compound of immense scientific and industrial value. Its applications span from neurological drug development to sustainable chemistry, reflecting the interdisciplinary nature of modern research. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.